2-Hydrazinyl-4-methoxy-6-methylpyrimidine
Overview
Description
2-Hydrazinyl-4-methoxy-6-methylpyrimidine is a chemical compound with the molecular formula C6H10N4O . Its molecular weight is 154.17 .
Molecular Structure Analysis
The molecular structure of 2-Hydrazinyl-4-methoxy-6-methylpyrimidine consists of a pyrimidine ring, which is a six-membered ring with two nitrogen atoms and four carbon atoms. The pyrimidine ring is substituted at the 2nd position by a hydrazine group, at the 4th position by a methoxy group, and at the 6th position by a methyl group .Physical And Chemical Properties Analysis
The physical form of 2-Hydrazinyl-4-methoxy-6-methylpyrimidine is a powder . Its melting point is between 111-114 degrees Celsius .Scientific Research Applications
Anticonvulsant Activity
2-Hydrazinyl-4-methoxy-6-methylpyrimidine has been investigated for its potential anticonvulsant properties. Researchers have synthesized derivatives of this compound and evaluated their efficacy in animal models of epilepsy. The goal is to identify novel antiepileptic agents that can mitigate seizure activity without significant adverse effects .
Antitumor and Anticancer Properties
Studies have explored the cytotoxic effects of 2-Hydrazinyl-4-methoxy-6-methylpyrimidine against cancer cell lines. Researchers investigate its ability to inhibit tumor growth and induce apoptosis. The compound’s unique structure may interact with cellular pathways involved in cancer progression .
Antibacterial and Antifungal Activity
The compound’s hydrazine moiety suggests potential antibacterial and antifungal properties. Researchers have tested its effectiveness against various pathogens, including bacteria and fungi. Understanding its mechanism of action could lead to the development of new antimicrobial agents .
Metal Complexes and Coordination Chemistry
2-Hydrazinyl-4-methoxy-6-methylpyrimidine can serve as a ligand in coordination chemistry. Researchers have synthesized metal complexes by coordinating this compound with transition metals. These complexes exhibit diverse properties, such as luminescence, magnetic behavior, and catalytic activity .
Photophysical Properties
The compound’s methoxy and hydrazine functional groups contribute to its photophysical behavior. Researchers have studied its absorption and emission spectra, exploring its potential applications in optoelectronic devices, sensors, and fluorescence-based assays .
Organic Synthesis and Medicinal Chemistry
2-Hydrazinyl-4-methoxy-6-methylpyrimidine serves as a versatile building block in organic synthesis. Medicinal chemists use it to create novel compounds with specific pharmacological activities. By modifying its structure, researchers aim to design potent drugs for various therapeutic targets .
Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it can cause harm to health . The hazard statements associated with it are H315, H318, H335, which mean it can cause skin irritation, serious eye damage, and respiratory irritation respectively . The precautionary statements suggest measures to prevent exposure and provide guidance on what to do if exposure occurs .
properties
IUPAC Name |
(4-methoxy-6-methylpyrimidin-2-yl)hydrazine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H10N4O/c1-4-3-5(11-2)9-6(8-4)10-7/h3H,7H2,1-2H3,(H,8,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PCHXNQBTDCVAIT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=N1)NN)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10N4O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00903103 |
Source
|
| Record name | NoName_3696 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00903103 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
154.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Hydrazinyl-4-methoxy-6-methylpyrimidine | |
CAS RN |
36951-92-5 |
Source
|
| Record name | 2-hydrazinyl-4-methoxy-6-methylpyrimidine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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